[1-(2,3-dihydro-1H-inden-5-ylcarbonyl)-3-(2-methoxyethyl)-3-piperidinyl]methanol

• IUPAC Name: 2,3-dihydro-1H-inden-5-yl-[3-(hydroxymethyl)-3-(2-methoxyethyl)piperidin-1-yl]methanone
• InChI: InChI=1S/C19H27NO3/c1-23-11-9-19(14-21)8-3-10-20(13-19)18(22)17-7-6-15-4-2-5-16(15)12-17/h6-7,12,21H,2-5,8-11,13-14H2,1H3
• InChI Key: QEXYRXZVIIQOKE-UHFFFAOYSA-N
• Canonical SMILES: COCCC1(CCCN(C1)C(=O)C2=CC3=C(CCC3)C=C2)CO
• Molecular Formula: C19H27NO3
• Molecular Weight: 317.4 g/mol

Description

Synthesis Analysis

Synthesis of related piperidine compounds involves multi-step chemical processes, including condensation reactions, characterized by spectroscopic techniques and confirmed through X-ray crystallography. These methods reveal detailed insights into the compound's formation and structural integrity (S. Naveen et al., 2015), (H. R. Girish et al., 2008).

Molecular Structure Analysis

Molecular structure investigations through X-ray diffraction studies showcase the compound's crystallization in specific crystal systems, revealing geometries such as chair conformations and distorted tetrahedral arrangements around certain atoms. This detailed structural analysis highlights the intricate molecular geometry and intermolecular interactions, including hydrogen bonding (S. Naveen et al., 2015), (C. S. Karthik et al., 2021).

Chemical Reactions and Properties

Studies on similar piperidine derivatives have explored their reactivity, including catalytic activities in aromatic nucleophilic substitution reactions, revealing insights into the mechanism and kinetics of these processes. These investigations contribute to understanding the compound's reactivity and potential applications in synthetic chemistry (G. Consiglio et al., 1981).

Physical Properties Analysis

The physical properties, such as crystallization behavior, thermal stability, and melting points, are crucial for understanding the compound's stability and behavior under various conditions. X-ray crystallography and thermal analysis provide a comprehensive overview of these properties, informing the compound's suitability for different applications (C. S. Karthik et al., 2021).

Chemical Properties Analysis

Chemical properties, including reactivity with various reagents, solubility, and interaction with light, are essential for applications in medicinal chemistry and material science. Studies have used spectroscopic techniques and theoretical calculations to map these properties, offering a deeper understanding of the compound's chemical behavior and potential for further chemical modifications (Devender Mandala et al., 2013).